RY024

GABAA receptor α5 subunit benzodiazepine binding site
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H19N3O3
Molecular Weight 337.4 g/mol
Cat. No. B15551467
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameRY024
Molecular FormulaC19H19N3O3
Molecular Weight337.4 g/mol
Structural Identifiers
InChIInChI=1S/C19H19N3O3/c1-6-12-7-8-14-13(9-12)17(23)21(5)10-15-16(20-11-22(14)15)18(24)25-19(2,3)4/h1,7-9,11H,10H2,2-5H3
InChIKeyYTUMMZANIYQNOM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

RY024: A High-Affinity, α5β2γ2-Selective GABAA Receptor Inverse Agonist for Alcohol Use Disorder Research


RY024 (tert-butyl 8-ethynyl-5,6-dihydro-5-methyl-6-oxo-4H-imidazo[1,5-a][1,4]benzodiazepine-3-carboxylate) is a synthetic imidazobenzodiazepine inverse agonist that exhibits high affinity (Kd ≈ 0.40 nM) and approximately 67.3-fold binding selectivity for the α5 subunit-containing GABAA receptor subtype [1]. It is characterized by an acetylene group at the C7 position of the benzodiazepine ring, replacing the azido moiety found in its congener Ro15-4513, a structural modification that alters its pharmacological profile [2].

Target engagement: α5β2γ2 GABAA receptor
Reported α5-subunit selectivity profile
Ethanol behavioral study context
Inverse agonist for pathway investigation

Why RY024 Cannot Be Replaced by Generic α5 GABAA Inverse Agonists in Alcohol Behavioral Studies


Despite sharing a common target, in-class compounds like Ro15-4513, RY023, and α5IA exhibit distinct binding affinities, selectivity profiles, and functional efficacies that critically alter in vivo outcomes. RY024's unique 67.3-fold α5 selectivity and high subnanomolar affinity (Kd ≈ 0.40 nM) produce a specific pattern of ethanol antagonism [1]. Unlike Ro15-4513, which acts as a weak partial inverse agonist with lower α5 selectivity [2], RY024's inverse agonist efficacy is more pronounced, and it displays a unique intrinsic activity profile in behavioral assays [3]. The acetylene substitution at the C7 position, compared to the azido group in Ro15-4513, is hypothesized to influence binding pocket interactions, further distinguishing its pharmacological behavior [4]. These quantitative and qualitative differences render simple substitution between α5 ligands unreliable for experimental reproducibility.

Attribute
RY024
Typical α5 inverse agonist comparators
α5 selectivity profile
Reported α5-preferring binding profile
May lack the same selectivity window (e.g., Ro15-4513, α5IA differ)
Inverse agonist efficacy
Efficacy across multiple α subtypes with α5 preference
Efficacy-selective or weak partial profiles may shift behavioral endpoints
Behavioral tool profile
Reported ethanol antagonism without intrinsic motor effects in tested doses
Compounds like RY023 exhibit intrinsic motor effects that may confound interpretation

Quantitative Evidence for RY024 Differentiation from α5 GABAA Inverse Agonist Comparators


Binding Affinity and α5 Selectivity of RY024 vs. Ro15-4513 and L-655,708

RY024 exhibits a high affinity (Kd ≈ 0.40 nM) and a 67.3-fold binding selectivity for the α5-containing GABAA receptor [1]. In contrast, the classical alcohol antagonist Ro15-4513 displays a broader, less selective binding profile, with Ki values of 0.83 nM at α1β2γ2, 3.1 nM at α4β2γ2, and 5.1 nM at α5β3γ2 receptors [2]. The α5-selective inverse agonist L-655,708 has a Ki of 0.45 nM for α5-containing receptors and a 50- to 100-fold selectivity over α1-, α2-, and α3-containing subtypes .

Binding & selectivity
Head-to-head
RY024: Kd ≈ 0.40 nM, 67.3-fold α5 selectivity
Ro15-4513 α5 Ki 5.1 nM (12.75× lower affinity); L-655,708 Ki 0.45 nM, 50-100× selectivity
Supports α5-target engagement in alcohol research workflows
Selectivity comparison across recombinant receptor assays
GABAA receptor α5 subunit benzodiazepine binding site

In Vivo Ethanol Antagonism: RY024 vs. RY023 in Operant Self-Administration

RY024 (0.125–3.5 mg/kg, IP) markedly reduced ethanol-maintained responding in Long-Evans rats without affecting water responding, except at the highest dose [1]. In a separate study using the same experimental paradigm, the closely related analog RY023 (0.125–3.5 mg/kg, IP) also reduced ethanol responding but exhibited a different dose-response profile and produced intrinsic effects at lower doses [2]. Specifically, RY023 (3.0 to 7.5 mg/kg) produced intrinsic effects alone in the open field, whereas RY024 (3.0–15 mg/kg) reversed ethanol's motor-impairing effects without intrinsic effects at those doses [1][2].

In vivo ethanol antagonism
Head-to-head
RY024 reduced ethanol self-administration without affecting water responding (0.125–3.5 mg/kg)
RY023 produced intrinsic motor effects at 3.0–7.5 mg/kg; RY024 reversed motor impairment without intrinsic effects up to 15 mg/kg
Model-response context may differ: cleaner behavioral profile at effective doses
Operant self-administration and motor task data in Long-Evans rats
alcohol use disorder operant behavior ethanol reinforcement

Functional Selectivity and Intrinsic Activity: RY024 vs. α5IA

RY024 acts as a classical inverse agonist at α5β2γ2 receptors, producing intrinsic fear-related behavior when administered alone into the hippocampus [1]. In contrast, α5IA is an efficacy-selective inverse agonist that binds with equivalent subnanomolar affinity (0.58–0.88 nM) to α1-, α2-, α3-, and α5-containing receptors but exhibits inverse agonist efficacy only at the α5 subtype [2]. RY024 displays inverse agonist activity across multiple α subtypes, though with highest affinity for α5 [3].

Functional efficacy profile
Class-level inference
Classical inverse agonist at α1,α2,α3,α5; α5IA efficacy restricted to α5
RY024's inverse agonism spans multiple α subtypes, unlike α5IA's efficacy-selective profile
Functional selectivity context differs; data to verify in native systems
Electrophysiology and hippocampal injection evidence; cross-study interpretation
inverse agonism GABAA α5 efficacy profile

Recommended Research Applications for RY024 Based on Quantitative Differentiation Evidence


Investigating α5 Subunit-Mediated Mechanisms in Alcohol Reinforcement

Given its high α5 affinity (Kd ≈ 0.40 nM) and 67.3-fold selectivity, RY024 is the preferred tool for studies requiring robust α5 engagement without confounding off-target binding [1]. Its ability to reduce ethanol self-administration at doses that do not affect water consumption (0.125–3.5 mg/kg, IP) makes it ideal for operant behavior experiments aimed at dissecting α5-specific contributions to alcohol reinforcement [1].

Behavioral Pharmacology of Ethanol-Induced Motor Impairment and Sedation

RY024 (3.0–15 mg/kg, IP) reverses the motor-impairing effects of moderate (0.75 g/kg) and intoxicating (1.25 g/kg) ethanol doses without producing intrinsic motor effects at those doses [1]. This profile contrasts with RY023, which shows intrinsic activity at lower doses, making RY024 a cleaner agent for isolating the role of α5 receptors in ethanol's neurobehavioral effects [2].

Hippocampal-Dependent Learning and Memory Studies with α5 Modulation

RY024 is a validated pharmacological probe for studying α5β2γ2 receptor involvement in Pavlovian fear conditioning. Intrahippocampal administration produced dose-dependent effects on fear-related behavior and conditioning strength [3]. This application is supported by the compound's defined subunit selectivity and in vivo behavioral activity.

Application
Selection Property
Validation Focus
α5-subunit alcohol reinforcement studies
α5 selectivity profile
Ethanol self-administration endpoints
Ethanol-induced motor impairment studies
Inverse agonist efficacy profile
Motor coordination assay endpoints
Hippocampal α5-dependent learning studies
Subunit-selective inverse agonism
Pavlovian fear conditioning endpoints
Quote Request

Request a Quote for RY024

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.